4-Methylisothiazole
Overview
Description
4-Methylisothiazole is a compound with the molecular formula C4H5NS . It is also known by other names such as 4-methyl-1,2-thiazole and 4-METHYL-ISOTHIAZOLE .
Synthesis Analysis
4-Methylisothiazole compounds are synthesized using a simple, straightforward protocol . Various techniques, including proton and carbon NMR, mass spectrometry, FT-IR, and UV spectroscopy, are employed to perform an in-depth characterization of the compounds .
Molecular Structure Analysis
The molecular weight of 4-Methylisothiazole is 99.16 g/mol . The IUPAC Standard InChI is InChI=1S/C4H5NS/c1-4-2-5-6-3-4/h2-3H,1H3 . The structure of 4-Methylisothiazole is also available as a 2D Mol file or as a computed 3D SD file .
Chemical Reactions Analysis
The mechanisms for photochemical isomerization reactions of 4-Methylisothiazole have been studied theoretically . Three mechanisms, the internal cyclization–isomerization route (path A), the ring contraction–ring expansion route (path B), and the direct route (path C), are used to determine the actual photochemical reaction mechanism for these three model molecules .
Physical And Chemical Properties Analysis
4-Methylisothiazole has a molecular weight of 99.16 g/mol . It is a pale yellow liquid . The XLogP3-AA value is 1.3 , indicating its lipophilicity.
Scientific Research Applications
Synthesis of Biologically Active Substances
4-Methylisothiazole serves as a key intermediate in the synthesis of various biologically active substances. Its derivatives have been found to exhibit high biological activity, which can be harnessed to develop new drugs and plant protection chemicals . The isothiazole heterocycle’s versatility allows for selective transformations, leading to compounds with potential therapeutic applications, especially in cancer chemotherapy as synergists to reduce drug dosages .
Ligands for Metal Complexes
The compound is also used in creating ligands for metal complexes. These ligands can bind to metals, forming complexes that are utilized in catalysis, including cross-coupling reactions in aqueous and aqueous–alcoholic media, contributing to ‘green chemistry’ practices . The ability to form stable complexes with transition metals makes 4-Methylisothiazole derivatives valuable in the field of catalysis.
Organic Synthesis
In organic synthesis, 4-Methylisothiazole is employed in the development of novel synthetic methodologies. Its incorporation into larger molecules can introduce unique structural motifs that are important in the synthesis of complex organic compounds . The advancements in the synthesis and functionalization of isothiazoles have made them accessible to chemists, enabling the exploration of unprecedented synthetic pathways .
Development of Novel Heterocyclic Architectures
The reactivity of 4-Methylisothiazole allows for the creation of novel heterocyclic architectures. These new structures can lead to the discovery of compounds with unique properties and potential applications in various fields, including materials science and pharmaceuticals .
Neat Synthesis Methodologies
4-Methylisothiazole is involved in neat synthesis methodologies, which are simple, rapid, and eco-friendly. These methods are significant for the sustainable production of isothiazoles, reducing the environmental impact of chemical synthesis .
Safety and Hazards
Mechanism of Action
Target of Action
4-Methylisothiazole, similar to other isothiazolinones, is primarily used as a biocide . Its primary targets are various microorganisms, where it controls their growth in water-containing solutions .
Mode of Action
Isothiazolinones, in general, are known to interact with the cells of microorganisms, disrupting their normal functions and leading to their death .
Biochemical Pathways
Studies on isothiazolinones suggest that they may interfere with the synthesis of proteins and nucleic acids in microorganisms, disrupting their growth and reproduction .
Pharmacokinetics
As a biocide, it is typically used in a formulation with other compounds, such as 5-chloro-2-methyl-4-isothiazolin-3-one (cmit), which may influence its bioavailability .
Result of Action
The primary result of the action of 4-Methylisothiazole is the control of microbial growth in water-containing solutions . This makes it useful in various industrial applications, including the manufacture of paper products and latex adhesives .
Action Environment
The efficacy and stability of 4-Methylisothiazole can be influenced by various environmental factors. For instance, the presence of water is necessary for its action as a biocide . Additionally, factors such as pH, temperature, and the presence of other chemicals can also affect its stability and efficacy .
properties
IUPAC Name |
4-methyl-1,2-thiazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5NS/c1-4-2-5-6-3-4/h2-3H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
YUTQRQJTFPEEPB-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CSN=C1 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20219359 |
Source
|
| Record name | Isothiazole, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20219359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
99.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
4-Methylisothiazole | |
CAS RN |
693-90-3 |
Source
|
| Record name | 4-Methylisothiazole | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=693-90-3 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | Isothiazole, 4-methyl- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000693903 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Isothiazole, 4-methyl- | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20219359 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 4-Methylisothiazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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![4-{[(4-Chlorophenyl)sulfanyl]methyl}phenylamine](/img/structure/B1295148.png)
